Cas no 2248398-57-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl pyrrolo[1,2-a]pyrimidine-8-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl pyrrolo[1,2-a]pyrimidine-8-carboxylate
• CAS No: 2248398-57-2
• MF: C₁₆H₉N₃O₄
• MW: 307.260363340378
• CID: 5927644
• PubChem ID: 165728237
• Update Time: 2025-06-11

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl pyrrolo[1,2-a]pyrimidine-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248398-57-2
• EN300-6526019
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl pyrrolo[1,2-a]pyrimidine-8-carboxylate

• Inchi： 1S/C16H9N3O4/c20-14-10-4-1-2-5-11(10)15(21)19(14)23-16(22)12-6-9-18-8-3-7-17-13(12)18/h1-9H
• InChI Key： JCYUMOYMMBIPOD-UHFFFAOYSA-N
• SMILES： O(C(C1C=CN2C=CC=NC2=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 307.05930578g/mol
• Monoisotopic Mass: 307.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 81Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl pyrrolo[1,2-a]pyrimidine-8-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl pyrrolo[1,2-a]pyrimidine-8-carboxylate (CAS No. 2248398-57-2)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl pyrrolo[1,2-a]pyrimidine-8-carboxylate, identified by its CAS number 2248398-57-2, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which integrates multiple nitrogen-containing rings, making it a promising candidate for further exploration in drug discovery and development.

The structural motif of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl pyrrolo[1,2-a]pyrimidine-8-carboxylate combines the functionalities of an isoindole ring system with a pyrrolopyrimidine core. This unique combination imparts distinct chemical and biological properties that make it an attractive scaffold for designing novel therapeutic agents. The presence of both electron-withdrawing and electron-donating groups within the molecule enhances its potential as a bioactive compound.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl pyrrolo[1,2-a]pyrimidine-8-carboxylate and biological targets. Studies have demonstrated that this compound exhibits binding affinity to various enzymes and receptors involved in critical cellular pathways. For instance, preliminary computational studies suggest that it may interact with kinases and other signaling molecules, which are pivotal in regulating processes such as cell proliferation and apoptosis.

The pharmacological potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl pyrrolo[1,2-a]pyrimidine-8-carboxylate has been further explored through in vitro assays. These experiments have revealed promising activities against several disease-relevant targets. Notably, the compound has shown inhibitory effects on certain kinases associated with cancer cell proliferation. The precise mechanism of action remains under investigation, but early findings suggest that it may disrupt signaling pathways essential for tumor growth and survival.

In the realm of medicinal chemistry, the synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl pyrrolo[1,2-a]pyrimidine-8-carboxylate represents a significant achievement due to its complex structural architecture. The synthesis involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the heterocyclic core efficiently. These methodologies include transition-metal-catalyzed coupling reactions and palladium-mediated transformations, which are instrumental in forming the intricate bonds within the molecule.

The biological evaluation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl pyrrolo[1,2-a]pyrimidine-8-carboxylate has been complemented by pharmacokinetic studies to assess its metabolic stability and distribution profiles. These studies are crucial for understanding how the compound behaves within an organism and for predicting its potential therapeutic efficacy. Preliminary data indicate that the compound exhibits favorable pharmacokinetic properties, suggesting its suitability for further development into a lead compound for drug discovery programs.

The integration of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yll pyrrolo[1,2-a]pyrimidine -8-carboxylate into drug development pipelines is being pursued with a focus on addressing unmet medical needs. Researchers are particularly interested in its potential applications in oncology due to its kinase inhibition properties. Additionally, exploratory studies are being conducted to evaluate its efficacy in other therapeutic areas such as inflammation and neurodegenerative diseases.

The development of novel heterocyclic compounds like 1 , 3 - dioxo - 23 - dihydro - 11 H - iso indol - 23 - yl p y r r o l o [ 12 , 31 ] p y r i m i d i n e - 81 - carboxylate ( CAS No . 224839857 - 22 ) underscores the ongoing innovation in medicinal chemistry. The ability to design molecules with specific biological activities relies heavily on a deep understanding of structure-function relationships. As research progresses , compounds such as this one are expected to contribute significantly to the discovery of new treatments for various diseases.

In conclusion, 13 - dioxo - 23 - dihydro - 11 H - iso indol - 23 - yl p y r r o l o [12 ,31 ] p y r i m i d i n e -81 carboxylate ( CAS No .224839857 ) represents a compelling example of how interdisciplinary approaches can lead to the identification of novel bioactive molecules . Its unique structural features , coupled with promising preclinical data , position it as a valuable asset in ongoing drug discovery efforts . Further investigations are warranted to fully elucidate its therapeutic potential and optimize its pharmacological profile .